Cas no 111373-31-0 (Diethyl 2-(2-iodobenzyl)malonate)

Diethyl 2-(2-iodobenzyl)malonate structure
111373-31-0 structure
Product Name:Diethyl 2-(2-iodobenzyl)malonate
CAS No:111373-31-0
MF:C14H17IO4
MW:376.186856985092
CID:2153806
Update Time:2023-08-05

Diethyl 2-(2-iodobenzyl)malonate Chemical and Physical Properties

Names and Identifiers

    • diethyl 2-(2-iodobenzyl)malonate
    • RVUBNVZTBJYNOA-UHFFFAOYSA-N
    • (2-Iodobenzyl)malonic acid diethyl ester
    • 2-(2-Iodo-benzyl)-malonic acid diethyl ester
    • Diethyl 2-(2-iodobenzyl)malonate
    • Inchi: 1S/C14H17IO4/c1-3-18-13(16)11(14(17)19-4-2)9-10-7-5-6-8-12(10)15/h5-8,11H,3-4,9H2,1-2H3
    • InChI Key: RVUBNVZTBJYNOA-UHFFFAOYSA-N
    • SMILES: IC1C=CC=CC=1CC(C(=O)OCC)C(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 288
  • XLogP3: 3.4
  • Topological Polar Surface Area: 52.6
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.